Cas no 1154939-61-3 (2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid
• CAS No: 1154939-61-3
• MF: C₉H₈N₄O₃S
• MW: 252.249819755554
• CID: 4573420
• PubChem ID: 43565586
• Update Time: 2025-05-21

2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1H-pyrazole-4-amido)-1,3-thiazol-4-yl]acetic acid
• 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid

• Inchi： 1S/C9H8N4O3S/c14-7(15)1-6-4-17-9(12-6)13-8(16)5-2-10-11-3-5/h2-4H,1H2,(H,10,11)(H,14,15)(H,12,13,16)
• InChI Key： GHRUQVOWDNQOEC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1NC(C1=CNN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid

Recent Advances in the Study of 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid (CAS: 1154939-61-3)

In recent years, the compound 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid (CAS: 1154939-61-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole-thiazole-acetic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule is driven by its structural versatility and its ability to interact with multiple biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial properties of 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid were explored. The study highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action was attributed to its ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings underscore its potential as a novel antimicrobial agent in the face of rising antibiotic resistance.

In the realm of oncology, recent preclinical investigations have shed light on the anticancer properties of 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid. A 2023 study in Cancer Research utilized high-throughput screening to identify this compound as a potent inducer of apoptosis in various cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR signaling pathways. Further in vivo experiments in xenograft models demonstrated significant tumor growth inhibition with minimal toxicity, positioning it as a promising lead compound for targeted cancer therapies.

Despite these advancements, challenges remain in the development of 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts in medicinal chemistry have focused on structural modifications to optimize its drug-like properties while maintaining its biological activity. A 2024 review in Drug Discovery Today emphasized the importance of these optimization strategies in advancing the compound toward clinical trials.

In conclusion, 2-2-(1H-pyrazole-4-amido)-1,3-thiazol-4-ylacetic acid (CAS: 1154939-61-3) represents a multifaceted compound with significant therapeutic potential across multiple disease areas. The latest research highlights its diverse biological activities and provides a strong foundation for future drug development efforts. As investigations into its mechanisms of action and structure-activity relationships continue, this compound is poised to make substantial contributions to the fields of chemical biology and pharmaceutical sciences.